Cas no 79750-53-1 (1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene)

• Product Name: 1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene
• CAS No: 79750-53-1
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 532118
• PubChem ID: 10444388
• Update Time: 2025-07-17

1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-bromo-1-propenyl)-4-nitro-, (E)-
• 1-[(E)-3-bromoprop-1-enyl]-4-nitrobenzene
• (E)-1-(3-Bromoprop-1-en-1-yl)-4-nitrobenzene
• SCHEMBL6942678
• CS-0202292
• trans-p-nitrocinnamyl bromide
• IENMSXPRVAEDIW-OWOJBTEDSA-N
• MFCD21854130
• AKOS015998187
• 1-[(1E)-3-bromoprop-1-en-1-yl]-4-nitrobenzene
• 79750-53-1
• 1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene

• Inchi： 1S/C9H8BrNO2/c10-7-1-2-8-3-5-9(6-4-8)11(12)13/h1-6H,7H2/b2-1+
• InChI Key： IENMSXPRVAEDIW-OWOJBTEDSA-N
• SMILES： BrC/C=C/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene

Comprehensive Overview of 1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene (CAS No. 79750-53-1)

1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene (CAS No. 79750-53-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique bromopropenyl and nitrobenzene functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a conjugated double bond and an electron-withdrawing nitro group, makes it particularly valuable for applications in pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene can be attributed to its role in cross-coupling reactions, a topic frequently searched by chemists and researchers. Cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions, are pivotal in modern organic synthesis, enabling the construction of carbon-carbon bonds with high precision. The bromine substituent in this compound acts as an excellent leaving group, facilitating these reactions and making it a preferred choice for synthetic chemists.

Another area where CAS No. 79750-53-1 is gaining traction is in the development of organic electronic materials. With the rise of flexible electronics and organic light-emitting diodes (OLEDs), researchers are increasingly exploring compounds with π-conjugated systems. The nitrobenzene moiety in this compound contributes to its electron-accepting properties, which are crucial for designing materials with tailored electronic characteristics. This aligns with the current trend of searching for "organic semiconductors" and "electron-deficient aromatics" in scientific databases.

From a synthetic perspective, the E-configuration of the double bond in 1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene is noteworthy. This stereochemistry is often a point of discussion in forums and academic circles, as it influences the compound's reactivity and interaction with other molecules. Questions like "How does the E-configuration affect the stability of bromopropenyl compounds?" are commonly encountered in search queries, reflecting the compound's relevance in stereochemical studies.

In addition to its synthetic utility, 79750-53-1 has been investigated for its potential in photochemical applications. The nitro group enhances the compound's ability to absorb UV light, making it a candidate for use in photoinitiators or photoresists. This ties into the broader interest in "photoactive compounds" and "UV-absorbing materials," which are hot topics in materials science and nanotechnology.

Safety and handling of 1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene are also frequently discussed. While the compound is not classified as hazardous under standard conditions, proper storage and handling protocols are essential to maintain its stability. Searches related to "storage conditions for nitrobenzene derivatives" and "handling brominated compounds" highlight the practical considerations that researchers must address when working with this chemical.

In summary, 1-(1E)-3-Bromoprop-1-en-1-yl-4-nitrobenzene (CAS No. 79750-53-1) is a multifaceted compound with wide-ranging applications in organic synthesis, materials science, and photochemistry. Its unique structural features, including the bromopropenyl and nitrobenzene groups, make it a valuable tool for researchers exploring cutting-edge technologies. As interest in sustainable and high-performance materials grows, this compound is poised to play an even more significant role in scientific advancements.